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Compound of Interest

Compound Name: NSC45586

Cat. No.: B10825447

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation and use of NSC45586
stock solutions in Dimethyl Sulfoxide (DMSO). NSC45586 is a selective inhibitor of the PH
domain and leucine-rich repeat protein phosphatase (PHLPP) family of protein phosphatases,
specifically targeting PHLPP1 and PHLPP2.[1][2] These application notes and protocols are
intended to ensure accurate and reproducible experimental results.

Summary of Quantitative Data

The following table summarizes the key quantitative data for NSC45586.

Property Value Reference
Molecular Weight 412.38 g/mol [1]
Solubility in DMSO 82 mg/mL (198.84 mM) [1]

Recommended Storage

3 years at -20°C [1]
(Powder)

Recommended Storage (Stock 1 year at -80°C, 1 month at o

Solution in DMSO) -20°C
i ) Typically 25 uM for cell-based
In Vitro Concentration [1]
assays
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Experimental Protocols

Protocol 1: Preparation of a 10 mM NSC45586 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of NSC45586 in DMSO. It is
crucial to use fresh, anhydrous DMSO as its hygroscopic nature can reduce the solubility of the
compound.[1]

Materials:

NSC45586 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate: Allow the vial of NSC45586 powder to reach room temperature before opening to
prevent condensation.

e Weigh: Accurately weigh the desired amount of NSC45586 powder. For example, to prepare
1 mL of a 10 mM stock solution, weigh out 4.12 mg of NSC45586 (Molecular Weight =
412.38 g/mol ).

o Dissolve: Add the appropriate volume of anhydrous DMSO to the NSC45586 powder. For a
10 mM stock, if you weighed 4.12 mg, add 1 mL of DMSO.

o Mix: Vortex the solution thoroughly to ensure the compound is completely dissolved. If
necessary, brief sonication or warming the solution to 37°C can aid in dissolution.[3]

» Aliquot: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-
use volumes in sterile microcentrifuge tubes.[1]
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o Store: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-
term storage (up to 1 month).[1]

Protocol 2: Application of NSC45586 in a Cell-Based
Assay

This protocol provides a general guideline for treating adherent cells with NSC45586. The final
concentration and incubation time should be optimized for your specific cell line and
experimental design.

Materials:

Cells of interest (e.g., ATDC5 cells)[1]

Complete cell culture medium

NSC45586 stock solution (e.g., 10 mM in DMSO)

Phosphate-Buffered Saline (PBS)

Multi-well cell culture plates

Procedure:

e Cell Seeding: Seed the cells in a multi-well plate at a density that will ensure they are in the
exponential growth phase at the time of treatment. Allow the cells to adhere overnight.[1]

» Prepare Working Solution: On the day of the experiment, thaw an aliquot of the NSC45586
stock solution. Prepare a working solution by diluting the stock solution in a complete cell
culture medium to the desired final concentration. For example, to achieve a final
concentration of 25 uM from a 10 mM stock, dilute the stock solution 1:400 in the medium.

¢ Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the
complete cell culture medium as was used for the NSC45586 treatment. This is crucial to
account for any effects of the solvent on the cells.
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e Treatment: Remove the old medium from the cells and wash once with PBS. Add the
medium containing the desired concentration of NSC45586 or the vehicle control to the
respective wells.

« Incubation: Incubate the cells for the desired period (e.g., 24 hours).[1]

» Downstream Analysis: Following incubation, the cells can be harvested for various
downstream analyses, such as protein extraction for Western blotting or RNA extraction for
gPCR.

Signaling Pathway and Experimental Workflow

NSC45586 functions by inhibiting PHLPP1 and PHLPP2, which are phosphatases that
dephosphorylate and inactivate the protein kinase Akt.[2] By inhibiting PHLPP, NSC45586
leads to the activation of Akt, which can then phosphorylate its downstream targets, influencing
cellular processes such as proliferation and survival.[2][4]
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Caption: NSC45586 inhibits PHLPP, leading to increased Akt phosphorylation and downstream
signaling.
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Caption: Workflow for preparing NSC45586 stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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